Cas no 1806549-28-9 (Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1806549-28-9
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4906763
• Update Time: 2025-06-11

Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-7(15)4-5-2-3-6(14)8(13-5)9(10,11)12/h2-3,14H,4H2,1H3
• InChI Key： QKOQLDLTKFEQEB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(CC(=O)OC)=N1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate

Comprehensive Overview of Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806549-28-9)

Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806549-28-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and a hydroxy pyridine moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

The compound's CAS number 1806549-28-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its molecular structure, combining a pyridine ring with a methyl ester functional group, offers reactivity that is exploitable in cross-coupling reactions and other synthetic transformations. This aligns with the growing trend of using heterocyclic compounds in the development of new materials and active pharmaceutical ingredients (APIs).

In recent years, the demand for trifluoromethylated compounds like Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate has surged, driven by their enhanced metabolic stability and lipophilicity—properties highly valued in medicinal chemistry. The compound's hydroxy group further allows for derivatization, making it a valuable building block for designing targeted therapies. This is particularly relevant in the context of personalized medicine, where small molecule modulators are increasingly sought after.

From an industrial perspective, CAS 1806549-28-9 is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods to introduce trifluoromethyl groups have reduced the environmental footprint of producing such compounds. Additionally, its potential role in crop protection chemicals has been explored, as fluorinated pyridines are known to enhance the efficacy of agrochemicals.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to characterize Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate, ensuring purity and consistency for research applications. The compound's stability under various conditions is also a topic of interest, especially for researchers optimizing storage protocols for sensitive intermediates.

In summary, Methyl 3-hydroxy-2-(trifluoromethyl)pyridine-6-acetate (CAS No. 1806549-28-9) represents a compelling case study in the intersection of fluorine chemistry and drug development. Its multifaceted applications, combined with the broader scientific community's focus on sustainable synthesis, position it as a compound of enduring relevance. Future research will likely uncover even more innovative uses for this molecule, solidifying its place in the toolkit of modern chemists.